Cas no 832109-85-0 (2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy-)
832109-85-0 structure
Product Name:2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy-
CAS No:832109-85-0
MF:C10H12O3
MW:180.200483322144
CID:676323
PubChem ID:22172258
Update Time:2025-04-19
2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy- Chemical and Physical Properties
Names and Identifiers
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- 2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy-
- 2-tert-butyl-3-hydroxycyclohexa-2,5-diene-1,4-dione
- t-butylhydroxyquinone
- SCHEMBL152956
- DTXSID70623200
- 832109-85-0
-
- Inchi: 1S/C10H12O3/c1-10(2,3)8-6(11)4-5-7(12)9(8)13/h4-5,13H,1-3H3
- InChI Key: FPPBCRLXUHYGHR-UHFFFAOYSA-N
- SMILES: OC1C(C=CC(C=1C(C)(C)C)=O)=O
Computed Properties
- Exact Mass: 180.078644241g/mol
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 54.4Ų
2,5-Cyclohexadiene-1,4-dione, (1,1-dimethylethyl)hydroxy- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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